(Z)-ethyl 2-((3,4-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(3,4-dimethoxybenzoyl)imino-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H24N2O6S/c1-5-30-21(26)15-6-8-16-19(13-15)31-22(24(16)10-11-27-2)23-20(25)14-7-9-17(28-3)18(12-14)29-4/h6-9,12-13H,5,10-11H2,1-4H3
• InChI Key: MIZXLKUUFPSFLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=C(C=C3)OC)OC)S2)CCOC
• Molecular Formula: C22H24N2O6S
• Molecular Weight: 444.5 g/mol

Description

(Z)-ethyl 2-((3,4-dimethoxybenzoyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C22H24N2O6S and its molecular weight is 444.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis of Thiazole Derivatives : The compound is related to the synthesis and chemical characterization of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing its relevance in creating thiazole-based chemical entities. These processes involve reactions under specific conditions to yield various derivatives, demonstrating the compound's versatility in synthetic chemistry (Mohamed, 2014).

• Imino-Thiazole Schiff Base Ligands : Research into imino-4-methoxyphenol thiazole-derived Schiff bases illustrates the compound's role in forming ligands with potential antimicrobial activities. These ligands, synthesized through condensation reactions, are characterized by spectral techniques and tested for biological activities, highlighting the compound's application in developing new antimicrobial agents (Vinusha et al., 2015).

Potential Applications in Material Science and Catalysis

• Acyclic Imino-N-Heterocyclic Carbene Complexes : The synthesis and characterization of acyclic imino-N-heterocyclic carbene complexes illustrate the compound's utility in material science and as catalysts in polymerization processes. This research emphasizes the compound's potential in creating advanced materials and its role in catalysis, showcasing a broad range of applications beyond conventional pharmaceutical uses (Larocque et al., 2011).

Advanced Synthetic Techniques and Novel Compound Development

• Development of Novel Heterocycles : The compound's framework is instrumental in synthesizing new heterocycles, demonstrating its importance in medicinal chemistry and drug development. These novel heterocycles, synthesized from thiophene-incorporated thioureido substituents, have shown significant anticancer activity, underscoring the compound's potential in contributing to the development of new therapeutic agents (Abdel-Motaal et al., 2020).